Cas no 120904-03-2 (Carbamothioic acid, butyl-, S-hexyl ester)

• Product name: Carbamothioic acid, butyl-, S-hexyl ester
• CAS No: 120904-03-2
• MF: C₁₁H₂₃NOS
• MW: 217.371422052383
• CID: 1214093
• PubChem ID: 12064757

Carbamothioic acid, butyl-, S-hexyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, butyl-, S-hexyl ester
• S-hexyl N-butylcarbamothioate
• SCHEMBL6692189
• DTXSID50476776
• 120904-03-2

• Inchi： InChI=1S/C11H23NOS/c1-3-5-7-8-10-14-11(13)12-9-6-4-2/h3-10H2,1-2H3,(H,12,13)
• InChI Key： WUMMEULKGMZOLI-UHFFFAOYSA-N
• SMILES： CCCCCCSC(=O)NCCCC

Computed Properties

• Exact Mass: 217.15003553g/mol
• Monoisotopic Mass: 217.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 4.1